6-bromo-4-[4-(methylthio)phenyl]-3,4-dihydrobenzo[h]quinolin-2(1H)-one

• IUPAC Name: 6-bromo-4-(4-methylsulfanylphenyl)-3,4-dihydro-1H-benzo[h]quinolin-2-one
• InChI: InChI=1S/C20H16BrNOS/c1-24-13-8-6-12(7-9-13)16-11-19(23)22-20-15-5-3-2-4-14(15)18(21)10-17(16)20/h2-10,16H,11H2,1H3,(H,22,23)
• InChI Key: ISOZOCYRLMHBJM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2CC(=O)NC3=C2C=C(C4=CC=CC=C43)Br
• Molecular Formula: C20H16BrNOS
• Molecular Weight: 398.3 g/mol

Description

6-bromo-4-[4-(methylthio)phenyl]-3,4-dihydrobenzo[h]quinolin-2(1H)-one is a chemical compound that has been extensively studied in scientific research. This compound is of particular interest due to its potential applications in various fields, including pharmaceuticals, biological research, and material science. In

Mechanism of Action

The mechanism of action of 6-bromo-4-[4-(methylthio)phenyl]-3,4-dihydrobenzo[h]quinolin-2(1H)-one is not fully understood. However, studies have shown that this compound inhibits the activity of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. By inhibiting HDAC activity, this compound can induce the expression of genes that promote apoptosis and cell cycle arrest, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to induce apoptosis and cell cycle arrest in cancer cells, inhibit the production of inflammatory cytokines, and reduce oxidative stress. Additionally, this compound has been shown to have a low toxicity profile, making it a potential candidate for use in pharmaceuticals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-bromo-4-[4-(methylthio)phenyl]-3,4-dihydrobenzo[h]quinolin-2(1H)-one in lab experiments is its potential anti-cancer properties. This compound has been shown to inhibit the growth of various cancer cell lines, making it a valuable tool for cancer research. Additionally, this compound has a relatively simple synthesis method and can be easily scaled up for large-scale production.
However, there are also some limitations to using this compound in lab experiments. One limitation is that the mechanism of action of this compound is not fully understood, making it difficult to interpret experimental results. Additionally, this compound may have off-target effects, which could complicate experimental results.

Future Directions

There are many potential future directions for research on 6-bromo-4-[4-(methylthio)phenyl]-3,4-dihydrobenzo[h]quinolin-2(1H)-one. One potential direction is to further explore the anti-cancer properties of this compound and its potential use in cancer treatment. Additionally, more research could be done to fully understand the mechanism of action of this compound and its potential off-target effects. Finally, this compound could be further explored for its potential use in other fields, such as material science or as a potential treatment for inflammatory diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various scientific research fields, including pharmaceuticals, biological research, and material science. This compound has been extensively studied for its potential anti-cancer properties and has been shown to have anti-inflammatory and antioxidant properties as well. While there are some limitations to using this compound in lab experiments, its potential benefits make it a valuable tool for scientific research.

Synthesis Methods

The synthesis of 6-bromo-4-[4-(methylthio)phenyl]-3,4-dihydrobenzo[h]quinolin-2(1H)-one involves the reaction of 4-(methylthio)aniline with 6-bromo-3,4-dihydro-2(1H)-quinolinone in the presence of a catalyst. This reaction results in the formation of the desired compound in good yield. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

6-bromo-4-[4-(methylthio)phenyl]-3,4-dihydrobenzo[h]quinolin-2(1H)-one has been extensively studied for its potential applications in various scientific research fields. In particular, this compound has been shown to have promising anti-cancer properties. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.